1-[3-(Oxiran-2-ylmethoxy)phenyl]ethanone

• IUPAC Name: 1-[3-(oxiran-2-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C11H12O3/c1-8(12)9-3-2-4-10(5-9)13-6-11-7-14-11/h2-5,11H,6-7H2,1H3
• InChI Key: KGRFDQPMJNJEQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCC2CO2
• Molecular Formula: C11H12O3
• DSSTOX Substance ID: DTXSID60395500
• Molecular Weight: 192.21 g/mol
• CAS RN: 42865-03-2

Description

Synthesis Analysis

The synthesis of compounds related to 1-[3-(Oxiran-2-ylmethoxy)phenyl]ethanone involves multi-step chemical reactions. For instance, the synthesis of enantiomerically pure oxirane-2-carboxamides, which share a similar oxirane structure, is achieved through a four-step sequence starting from 1-alkyl(or phenyl)-2-methyl-2-(tolylsulfinyl)ethanone. This process includes a highly stereoselective hydrocyanation, hydrolysis to sulfinylamides and separation of epimers, reduction of the sulfur functionality, and final cyclization to yield the enantiopure oxirane derivatives . This method demonstrates the complexity and precision required in synthesizing oxirane-containing compounds.

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied using various analytical techniques. For example, 1-(4-((Benzo)dioxol-5-ylmethyleneamino)phenyl)ethanone oxime was characterized by NMR, UV-Vis spectroscopy, and single-crystal X-ray crystallography. The crystal structure revealed the formation of two-dimensional and three-dimensional supramolecular frameworks facilitated by hydrogen bonds, C–H···π, and π···π stacking interactions . Such detailed structural analysis is crucial for understanding the properties and reactivity of oxirane-containing compounds.

Chemical Reactions Analysis

The reactivity of oxirane-containing compounds can be influenced by various factors, including the basicity and steric hindrance of ligands. In the synthesis of rhenium-oxo and phenylimido complexes, the ligand 1-phenyl-2-(diisopropylphosphino)ethanone reacts with rhenium compounds in basic media to form complexes where the ligand acts as a monoanionic enolato chelating agent. The reactions are solvent-dependent, and the resulting complexes can adopt different configurations, indicating the influence of the ligand's properties on the formation of rhenium complexes .

Physical and Chemical Properties Analysis

The physical and chemical properties of oxirane-containing compounds are closely related to their molecular structure. The electronic properties, such as HOMO and LUMO energies, can be determined through DFT calculations, as demonstrated in the study of 1-(4-((Benzo)dioxol-5-ylmethyleneamino)phenyl)ethanone oxime. These properties are important for understanding the chemical reactivity and potential applications of the compounds. Additionally, the charge distribution on the molecule can be visualized using Electrostatic Potentials (ESP) analysis, which also helps to identify reactive sites and confirm the optimized structure formed in the crystals .